Cas no 1804443-77-3 (2-(Aminomethyl)-3,5-diamino-4-(difluoromethyl)pyridine)

• Product Name: 2-(Aminomethyl)-3,5-diamino-4-(difluoromethyl)pyridine
• CAS No: 1804443-77-3
• MF: C₇H₁₀F₂N₄
• MW: 188.177907466888
• CID: 4848231
• Update Time: 2025-05-23

2-(Aminomethyl)-3,5-diamino-4-(difluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Aminomethyl)-3,5-diamino-4-(difluoromethyl)pyridine

• Inchi： 1S/C7H10F2N4/c8-7(9)5-3(11)2-13-4(1-10)6(5)12/h2,7H,1,10-12H2
• InChI Key： FEVVPFXTFLAUCD-UHFFFAOYSA-N
• SMILES： FC(C1C(=CN=C(CN)C=1N)N)F

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 167
• XLogP3: -0.4
• Topological Polar Surface Area: 91

Additional information on 2-(Aminomethyl)-3,5-diamino-4-(difluoromethyl)pyridine

2-(Aminomethyl)-3,5-diamino-4-(difluoromethyl)pyridine: A Comprehensive Overview

2-(Aminomethyl)-3,5-diamino-4-(difluoromethyl)pyridine (CAS No. 1804443-77-3) is a highly specialized organic compound with a unique structure and versatile applications in various fields of chemistry and materials science. This compound, often referred to as AMDP (Aminomethyl Diamino Pyridine), has garnered significant attention due to its potential in drug discovery, catalytic processes, and advanced material synthesis. The molecule's structure is characterized by a pyridine ring with multiple substituents, including amino groups and a difluoromethyl group, which contribute to its reactivity and functional diversity.

The synthesis of AMDP involves a multi-step process that typically begins with the preparation of the pyridine derivative followed by selective substitution reactions to introduce the amino and difluoromethyl groups. Recent advancements in synthetic methodologies have enabled higher yields and improved purity levels, making this compound more accessible for research and industrial applications. The compound's stability under various reaction conditions has been extensively studied, revealing its suitability for use in both aqueous and organic solvents.

One of the most promising applications of AMDP lies in its role as a precursor in medicinal chemistry. Researchers have explored its potential as an intermediate in the synthesis of bioactive molecules, particularly those targeting complex biological systems such as enzyme inhibitors or receptor modulators. For instance, studies published in the *Journal of Medicinal Chemistry* highlight the compound's ability to serve as a scaffold for constructing heterocyclic frameworks with potent pharmacological activities.

In the field of catalysis, AMDP has demonstrated remarkable properties as a ligand in transition metal complexes. Its ability to coordinate with metals such as cobalt, nickel, and palladium has led to the development of highly efficient catalysts for cross-coupling reactions—a critical area in organic synthesis. Recent findings from the *Angewandte Chemie* journal underscore the compound's role in facilitating Suzuki-Miyaura couplings under mild conditions, significantly enhancing reaction efficiency.

Another area where AMDP has shown significant potential is in materials science, particularly in the development of conductive polymers and coordination polymers. The compound's ability to form extended networks through metal-ligand interactions has been leveraged to create materials with tailored electronic properties. For example, studies published in *Advanced Materials* have reported the use of AMDP derivatives in constructing lightweight composites with enhanced mechanical strength and electrical conductivity.

The environmental impact of AMDP has also been a subject of recent research. Scientists have investigated its biodegradability and toxicity profiles to assess its safety for large-scale industrial applications. Preliminary results indicate that the compound exhibits low toxicity towards aquatic organisms under controlled conditions, suggesting its potential for use in eco-friendly chemical processes.

From a structural perspective, AMDP's pyridine ring serves as a rigid framework that facilitates precise control over molecular geometry during synthesis. The presence of multiple amino groups introduces hydrogen bonding capabilities, while the difluoromethyl group imparts electron-withdrawing effects that enhance reactivity. These features make AMDP an ideal candidate for exploring supramolecular chemistry and self-assembling systems.

In summary, 2-(Aminomethyl)-3,5-diamino-4-(difluoromethyl)pyridine (CAS No. 1804443-77-3) stands out as a versatile compound with wide-ranging applications across multiple disciplines. Its unique structure, coupled with recent advancements in synthetic methods and application studies, positions it as a valuable tool for researchers and industry professionals alike.